Cas no 2172021-68-8 (3-amino-2-(4-phenylcyclohexyl)propan-1-ol)

• Product Name: 3-amino-2-(4-phenylcyclohexyl)propan-1-ol
• CAS No: 2172021-68-8
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 5985469
• PubChem ID: 165788020
• Update Time: 2025-05-25

3-amino-2-(4-phenylcyclohexyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-phenylcyclohexyl)propan-1-ol
• EN300-1459289
• 2172021-68-8

• Inchi： 1S/C15H23NO/c16-10-15(11-17)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-5,13-15,17H,6-11,16H2
• InChI Key： XTUZATNTFDXUQN-UHFFFAOYSA-N
• SMILES： OCC(CN)C1CCC(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(4-phenylcyclohexyl)propan-1-ol

Recent Advances in the Study of 3-amino-2-(4-phenylcyclohexyl)propan-1-ol (CAS: 2172021-68-8) in Chemical Biology and Pharmaceutical Research

The compound 3-amino-2-(4-phenylcyclohexyl)propan-1-ol (CAS: 2172021-68-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented here is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the synthetic pathways for 3-amino-2-(4-phenylcyclohexyl)propan-1-ol, emphasizing its enantioselective synthesis and the optimization of reaction conditions to improve yield and purity. Researchers have employed advanced techniques such as asymmetric hydrogenation and chiral auxiliary-mediated synthesis to achieve high enantiomeric excess, which is critical for its biological activity. These advancements have paved the way for scalable production, making the compound more accessible for further pharmacological evaluations.

In terms of biological activity, 3-amino-2-(4-phenylcyclohexyl)propan-1-ol has shown promising results in preclinical studies. It has been identified as a potential modulator of G-protein-coupled receptors (GPCRs), particularly those involved in neurological and inflammatory pathways. In vitro assays have demonstrated its ability to selectively bind to specific GPCR subtypes, leading to the modulation of downstream signaling pathways. These findings suggest its potential utility in treating disorders such as chronic pain, neurodegenerative diseases, and autoimmune conditions.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 3-amino-2-(4-phenylcyclohexyl)propan-1-ol have revealed favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Recent efforts have focused on structural modifications to enhance its drug-like properties, including the introduction of prodrug strategies and formulation improvements to address these limitations.

The therapeutic potential of 3-amino-2-(4-phenylcyclohexyl)propan-1-ol is further supported by its efficacy in animal models. For instance, studies in rodent models of neuropathic pain have shown significant reductions in pain behavior following administration of the compound. Similarly, in models of inflammatory bowel disease, it has exhibited anti-inflammatory effects, reducing cytokine production and tissue damage. These preclinical results underscore its versatility as a therapeutic agent and warrant further clinical investigation.

In conclusion, 3-amino-2-(4-phenylcyclohexyl)propan-1-ol (CAS: 2172021-68-8) represents a promising candidate for drug development, with demonstrated biological activity and therapeutic potential across multiple disease areas. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological profile for clinical use. The compound's unique structural features and versatile applications make it a valuable subject of study in the chemical biology and pharmaceutical fields.